Cas no 1190392-65-4 (2-(1H-Pyrazol-3-yl)propanoic acid)

• Product Name: 2-(1H-Pyrazol-3-yl)propanoic acid
• CAS No: 1190392-65-4
• MF: C₆H₈N₂O₂
• MW: 140.139921188354
• CID: 2120838
• Update Time: 2023-08-04

2-(1H-Pyrazol-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1H-pyrazol-3-yl)propanoic acid
• 1-carboxyethylpyrazole
• 2-(1H-Pyrazol-3-yl)propanoic acid

• Inchi： 1S/C6H8N2O2/c1-4(6(9)10)5-2-3-7-8-5/h2-4H,1H3,(H,7,8)(H,9,10)
• InChI Key： XZDSKXFVPQUCOL-UHFFFAOYSA-N
• SMILES： OC(C(C)C1=CC=NN1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 138
• Topological Polar Surface Area: 66